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Compound of Interest

Compound Name: PF-9363

Cat. No.: B15608445

For researchers and scientists handling PF-9363, a potent and selective KAT6A/6B inhibitor,
adherence to proper disposal protocols is crucial for maintaining laboratory safety and
environmental compliance. This document provides essential guidance on the appropriate
disposal procedures for PF-9363, ensuring the safe management of this compound within a
research setting.

Key Chemical and Safety Data

A comprehensive understanding of the chemical properties of PF-9363 is the first step toward
safe handling and disposal. The following table summarizes key quantitative data for this

compound.
Property Value
Molecular Formula C20H20N406S
Molecular Weight 444.46 g/mol [1]
CAS Number 2569009-58-9[1]
Purity 99.64%][1]
Solubility in DMSO 50 mg/mL (112.50 mM)[2]

Disposal Procedures for PF-9363
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While specific institutional and local regulations must always be followed, the disposal of PF-
9363 should be approached with the understanding that it is a bioactive chemical. The following
procedures are based on general best practices for laboratory chemical waste disposal, as
specific guidelines for PF-9363 are not readily available in public sources. A Safety Data Sheet
(SDS) for the specific product procured should always be consulted for the most accurate and
detailed disposal information.[1][2]

Step 1: Personal Protective Equipment (PPE)

Before handling PF-9363 for disposal, ensure appropriate PPE is worn, including:
o Chemical-resistant gloves (e.g., nitrile)

o Safety goggles or a face shield

e Alab coat

Step 2: Waste Segregation

Proper segregation of chemical waste is critical to prevent hazardous reactions and ensure
compliant disposal.

o Solid Waste:

o Unused or expired PF-9363 powder should be collected in a clearly labeled, sealed
container designated for chemical waste.

o Contaminated materials such as weighing paper, pipette tips, and gloves should be placed
in a separate, sealed bag or container also labeled for chemical waste.

e Liquid Waste:

o Solutions containing PF-9363 (e.g., in DMSO) should be collected in a designated, leak-
proof, and clearly labeled container for hazardous liquid waste.

o Do not mix with aqueous or other incompatible waste streams unless explicitly permitted
by your institution's environmental health and safety (EHS) office.
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Step 3: Labeling and Storage

All waste containers must be clearly and accurately labeled with:

The words "Hazardous Waste"

The full chemical name: "PF-9363"

The primary hazard(s) (e.g., "Bioactive,” "Chemical Irritant” - consult the SDS for specific
hazard statements)

The accumulation start date

Store the sealed waste containers in a designated, well-ventilated, and secure secondary
containment area, away from incompatible materials, until collection by your institution's EHS
personnel or a licensed hazardous waste disposal contractor.

Step 4: Final Disposal

The final disposal of PF-9363 waste must be conducted by a licensed and qualified hazardous
waste management company. This typically involves high-temperature incineration or other
approved chemical destruction methods. Under no circumstances should PF-9363 or its
solutions be disposed of down the drain or in regular trash.

Logical Workflow for PF-9363 Disposal

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of PF-9363.
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Start: PF-9363 Waste Generated

Don Appropriate PPE

Assess Waste Form

Solid Waste (Powder, Contaminated Items) Liquid Waste (Solutions)
Collect in Labeled Solid Waste Container Collect in Labeled Liquid Waste Container

' '

Store in Designated Secondary Containment Area

'

Arrange for Collection by EHS or Licensed Contractor

End: Proper Disposal via Approved Methods

Click to download full resolution via product page

Caption: A workflow diagram for the proper disposal of PF-9363.
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Experimental Protocols

Currently, there are no publicly available experimental protocols specifically detailing the
disposal or degradation of PF-9363. The disposal procedures outlined above are based on
standard laboratory practices for chemical waste management. Researchers are strongly
encouraged to develop and document a specific disposal protocol for PF-9363 within their
laboratory's standard operating procedures (SOPS), in consultation with their institution's EHS
department. This protocol should be readily accessible to all personnel handling the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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